Cas no 149364-67-0 (2-ethynylbenzene-1-sulfonamide)

• Product Name: 2-ethynylbenzene-1-sulfonamide
• CAS No: 149364-67-0
• Molecular Formula: C₈H₇NO₂S
• Molecular Weight: 181.21168
• MDL: MFCD18825594
• CID: 100252
• PubChem ID: 19793591

2-ethynylbenzene-1-sulfonamide Properties

Names and Identifiers

• Benzenesulfonamide,2-ethynyl-
• 2-ethynylbenzenesulfonamide
• Benzenesulfonamide, 2-ethynyl- (9CI)
• 2-ethynylbenzene-1-sulfonamide
• ethynylbenzenesulfonamide
• 149364-67-0
• DTXSID80599982
• Benzenesulfonamide, 2-ethynyl-
• EN300-1990499
• SCHEMBL2468180
• G55381
• DB-285478

• MDL： MFCD18825594
• InChIKey： LSFGQQOZZDIOPF-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H7NO2S/c1-2-7-5-3-4-6-8(7)12(9,10)11/h1,3-6H,(H2,9,10,11)
• SMILES： C#CC1=CC=CC=C1S(=O)(=O)N

Computed Properties

• Exact Mass: 181.01981
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 181.01974964g/mol
• Heavy Atom Count: 12
• Complexity: 293
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• PSA: 60.16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides